Cas no 2092559-44-7 (5-azaspiro2.4heptane-6,7-dione)

• Product Name: 5-azaspiro2.4heptane-6,7-dione
• CAS No: 2092559-44-7
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD30673754
• CID: 5239614
• Update Time: 2025-06-25

5-azaspiro2.4heptane-6,7-dione Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-6,7-dione
• 5-azaspiro2.4heptane-6,7-dione

• MDL： MFCD30673754
• Inchi： 1S/C6H7NO2/c8-4-5(9)7-3-6(4)1-2-6/h1-3H2,(H,7,9)
• InChI Key： CBZQBESOCIBDQA-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)C(=O)NC2)C1

Additional information on 5-azaspiro2.4heptane-6,7-dione

5-Azaspiro[2.4]Heptane-6,7-Dione: A Comprehensive Overview

The compound 5-azaspiro[2.4]heptane-6,7-dione, identified by the CAS number 2092559-44-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, nitrogen at position 5. The presence of two ketone groups at positions 6 and 7 further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of spiro compounds like 5-azaspiro[2.4]heptane-6,7-dione in drug design due to their ability to form complex three-dimensional structures that can interact with biological targets in novel ways. The nitrogen atom at position 5 introduces additional electronic effects, making this compound a promising candidate for medicinal chemistry research.

In terms of synthesis, 5-azaspiro[2.4]heptane-6,7-dione can be prepared through various methods, including cyclocondensation reactions and ring-closing strategies. These methods leverage the reactivity of carbonyl groups and nitrogen-containing precursors to form the spiro structure. The choice of synthesis route depends on the availability of starting materials and the desired stereochemical outcome.

The structural uniqueness of 5-azaspiro[2.4]heptane-6,7-dione has led to its exploration in several areas of chemical research. For instance, it has been investigated as a potential building block for constructing bioactive molecules with complex architectures. Its ability to act as both a nucleophile and an electrophile makes it a valuable intermediate in organic synthesis.

In the field of pharmacology, recent studies have focused on the bioavailability and metabolic stability of 5-azaspiro[2.4]heptane-6,7-dione. Researchers have found that its spiro structure contributes to enhanced membrane permeability, which is a critical factor for drug delivery systems. Additionally, its dione functionality has been shown to participate in redox reactions, suggesting potential applications in antioxidant therapies.

The application of computational chemistry tools has further elucidated the properties of 5-azaspiro[2.4]heptane-6,7-dione. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways and bioactive derivatives.

In conclusion, 5-azaspiro[2.4]heptane-6,7-dione, with its distinctive spiro structure and functional groups, represents a valuable compound in contemporary chemical research. Its versatility across synthesis methodologies and potential applications in drug development underscore its significance as a subject of ongoing scientific investigation.